Diosgenin glucoside

• CAS No.: 14144-06-0
• Product Name: Diosgenin glucoside
• Molecular Formula: C33H52O8
• Molecular Weight: 576.8 g/mol
• IUPAC Name: (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxane-3,4,5-triol
• Standard InChI: InChI=1S/C33H52O8/c1-17-7-12-33(38-16-17)18(2)26-24(41-33)14-23-21-6-5-19-13-20(8-10-31(19,3)22(21)9-11-32(23,26)4)39-30-29(37)28(36)27(35)25(15-34)40-30/h5,17-18,20-30,34-37H,6-16H2,1-4H3/t17-,18+,20+,21-,22+,23+,24+,25-,26+,27-,28+,29-,30-,31+,32+,33-/m1/s1
• Standard InChIKey: WXMARHKAXWRNDM-GAMIEDRGSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC=C6[C@@]5(CC[C@@H](C6)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O)C)C)C)OC1
• SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)O)O)C)C)C)OC1
• Canonical SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)O)O)C)C)C)OC1
• Appearance: Powder
• Melting Point: 275-280°C
• Physical Description: Solid
• Description: Collettiside I, also known as disogluside or alliumoside a?, belongs to the class of organic compounds known as steroidal saponins. These are saponins in which the aglycone moiety is a steroid. The steroidal aglycone is usually a spirostane, furostane, spirosolane, solanidane, or curcubitacin derivative. Collettiside I exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Collettiside I has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, collettiside i is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, collettiside i can be found in a number of food items such as pepper (c. annuum), italian sweet red pepper, yellow bell pepper, and herbs and spices. This makes collettiside i a potential biomarker for the consumption of these food products.
• Synonyms: (3beta,25S)-isomer of diosgenin glucoside; diosgenin glucoside; spirost-5-en-3-yl beta-D-glucopyranoside
• PubChem Compound: 11827970
• Last Modified: Dec 23 2021